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Compound of Interest

Compound Name: Phenelzine Sulfate

Cat. No.: B1680297 Get Quote

Technical Support Center: Phenelzine Sulfate
This guide provides essential safety protocols, troubleshooting, and frequently asked questions

for handling phenelzine sulfate in a laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What is phenelzine sulfate and what are its primary hazards?

Phenelzine sulfate is a potent, non-selective, and irreversible monoamine oxidase (MAO)

inhibitor.[1] It is a hydrazine derivative classified as toxic if swallowed (Acute toxicity, oral -

Category 3).[2][3] Researchers should be aware that it can be irritating to mucous membranes

and the upper respiratory tract and may be harmful through inhalation or skin absorption.[3]

Q2: What are the immediate first aid measures for phenelzine sulfate exposure?

Immediate action is critical in case of exposure:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating eyelids to ensure thorough flushing. Seek prompt medical attention.[2][3]

Skin Contact: Remove contaminated clothing and rinse the skin thoroughly with soap and

plenty of water. If symptoms occur, seek medical attention.[2][3]
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Inhalation: Relocate the individual to fresh air immediately. If breathing is difficult, provide

artificial respiration (avoiding mouth-to-mouth) and seek immediate medical attention.[2][3]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician or

poison control center immediately.[2][3]

Q3: What personal protective equipment (PPE) is mandatory when working with phenelzine
sulfate?

To ensure safety, the following PPE must be worn:

Eye Protection: Safety glasses or goggles meeting standards like ANSI Z87.1 or EN166.[4]

Hand Protection: Compatible, chemical-resistant gloves.[3] Contaminated gloves should be

disposed of properly after use.[5]

Body Protection: An impervious lab coat or protective clothing is recommended to prevent

skin contact.[4][5]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is necessary.[3] Always work in a well-ventilated area or under a

chemical fume hood.[2]

Q4: How should phenelzine sulfate be stored in the lab?

Proper storage is crucial for maintaining chemical stability and safety:

Keep the container tightly sealed in a cool, well-ventilated area.[2]

Recommended storage temperatures vary by supplier, with some recommending 4°C and

others room temperature.[2] Always refer to the supplier's specific instructions.

Protect from direct sunlight, sources of ignition, and moisture.[1][2]

Store locked up and away from incompatible materials, particularly strong oxidizing agents.

[2][5]

Q5: What substances are incompatible with phenelzine sulfate?
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Phenelzine sulfate should not be mixed or stored with the following:

Strong oxidizing agents.[5]

Serotoninergic agents (e.g., certain antidepressants like fluoxetine, sertraline).[6][7]

Sympathomimetic drugs (e.g., amphetamines, cocaine, epinephrine).[6][7]

Other MAO inhibitors, as this can lead to hypertensive crises and convulsive seizures.[6][7]

When heated to decomposition, it can emit highly toxic fumes of sulfur oxides (SOx) and

nitrogen oxides (NOx).[8][9][10]

Troubleshooting Guide
Issue: Spilled Phenelzine Sulfate Powder

If a spill occurs, follow these steps immediately:

Evacuate: Non-essential personnel should leave the affected area.[4]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Wear Full PPE: Before cleanup, don all required personal protective equipment, including a

respirator, safety goggles, chemical-resistant gloves, and a lab coat.[3]

Contain & Clean:

Avoid actions that generate dust.[4]

For small spills, gently cover with a damp cloth or use a HEPA-filtered vacuum to collect

the material.[4]

Place the spilled material and any contaminated cleaning supplies into a clearly labeled,

sealed container for hazardous waste disposal.[3][4]

Decontaminate: Thoroughly clean the spill area.[4]

Report: Report the incident to the lab supervisor or safety officer immediately.
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Issue: Preparing an Aqueous Solution

Phenelzine sulfate is freely soluble in water but sparingly soluble in aqueous buffers.[8][11] To

enhance solubility for biological experiments:

First, dissolve the solid phenelzine sulfate in a minimal amount of an appropriate organic

solvent like DMSO.[11]

Purge the solvent with an inert gas.[11]

Slowly dilute the organic stock solution into the aqueous buffer or isotonic saline to the

desired final concentration.[11]

Note that aqueous solutions are not recommended to be stored for more than one day.[11]

Quantitative Data Summary
The following table summarizes key quantitative data for phenelzine sulfate.

Property Value Source(s)

Chemical Formula C₈H₁₄N₂O₄S [2][12]

Molecular Weight 234.27 g/mol [2][13]

CAS Number 156-51-4 [2][14]

Physical Form
White to off-white solid;

powder or platelets
[8]

Solubility

Freely soluble in water;

Practically insoluble in ethanol;

Slightly soluble in DMSO

[8][11][13]

Storage Temperature
Recommended 4°C or -20°C

for long-term stability
[2][11]

Oral LD50 (Rat) 210 mg/kg [5]

MAO IC50 (Rat Brain) 0.9 µM [11][13]
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Experimental Protocols
Protocol: Laboratory Spill Cleanup
This protocol details the steps for cleaning a small-scale spill of solid phenelzine sulfate.

Materials:

Spill cleanup kit containing absorbent pads or a damp cloth

HEPA-filtered vacuum (optional)

Two sealable, labeled hazardous waste bags or containers

Appropriate PPE (respirator, safety goggles, gloves, lab coat)

70% ethanol or other suitable decontamination solution

Soap and water

Methodology:

Alert Personnel and Secure Area: Immediately notify others in the lab. Restrict access to the

spill area.

Don PPE: Put on all required PPE before approaching the spill.

Control Dust: Do not sweep dry powder. To minimize dust, gently cover the spill with damp

paper towels or use a vacuum equipped with a HEPA filter.[4]

Collect Spilled Material: Carefully collect the powder and contaminated materials. Place

everything into the first hazardous waste bag.[4][15]

Decontaminate the Area: Wipe the spill surface with a suitable decontamination solution,

followed by soap and water. Place all cleaning materials into the second hazardous waste

bag.

Dispose of Waste: Seal both waste bags/containers. Dispose of them in accordance with

institutional and local hazardous waste regulations.[2]
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Remove PPE and Wash Hands: Remove PPE in the correct order to avoid cross-

contamination. Wash hands thoroughly with soap and water.

Document the Spill: Record the details of the spill and the cleanup procedure in the lab

safety log.

Visualized Workflow
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Preparation & Handling

Experimental Phase

Waste Management Emergency Procedures
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Caption: Workflow for the safe handling and disposal of phenelzine sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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